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Cat. No.: B167215 Get Quote

Introduction
Polyvinyl chloride (PVC) is a versatile and widely used thermoplastic polymer. Its properties

can be tailored for a vast range of applications, from rigid pipes to flexible films, through the

addition of plasticizers. Traditional phthalate-based plasticizers have come under scrutiny due

to health and environmental concerns. This has driven the demand for alternative, high-

performance plasticizers. Trimethylolpropane tribenzoate (TMPTB) is a non-phthalate

plasticizer that offers excellent performance characteristics.[1][2] This application note provides

a detailed protocol for the formulation of flexible PVC using TMPTB and an evaluation of its

effects on the mechanical and thermal properties of the resulting material. TMPTB, a triester of

trimethylolpropane and benzoic acid, is known for its high thermal stability, low volatility, and

ability to impart good flexibility and durability to polymers.[2][3]

Materials and Methods
Materials

PVC Resin (K-value 67)

Trimethylolpropane Tribenzoate (TMPTB)

Dioctyl Phthalate (DOP) - as a control

Calcium-Zinc (Ca/Zn) heat stabilizer
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Stearic Acid (lubricant)

Experimental Protocol: Preparation of Flexible PVC
Sheets

Compounding: The PVC resin, plasticizer (TMPTB or DOP), heat stabilizer, and lubricant are

weighed according to the formulations listed in Table 1. The components are then dry-

blended in a high-speed mixer.

Milling: The dry blend is then processed on a two-roll mill at a temperature of 160-170°C.

The material is milled for 5-10 minutes to ensure a homogeneous melt.

Molding: The milled PVC sheet is then compression molded into plaques of desired

thickness at a temperature of 175°C and a pressure of 10 MPa for 5 minutes.

Conditioning: The molded plaques are conditioned at 23 ± 2°C and 50 ± 5% relative humidity

for at least 24 hours before testing.

Experimental Protocol: Material Characterization
Tensile Strength and Elongation at Break: Tested according to ASTM D638 using a universal

testing machine.

Hardness (Shore A): Measured using a durometer according to ASTM D2240.

Thermal Stability (Thermogravimetric Analysis - TGA): Performed on a TGA instrument from

30°C to 600°C at a heating rate of 10°C/min in a nitrogen atmosphere.

Plasticizer Migration: Evaluated by measuring the weight loss of the PVC sample after being

in contact with activated carbon at 70°C for 24 hours, based on ASTM D1203.

Results
The following tables summarize the quantitative data obtained from the characterization of

flexible PVC formulations with varying concentrations of TMPTB compared to a control

formulation with DOP.

Table 1: Flexible PVC Formulations
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Component Control (phr)
Formulation A
(phr)

Formulation B
(phr)

Formulation C
(phr)

PVC Resin 100 100 100 100

DOP 50 0 0 0

TMPTB 0 40 50 60

Ca/Zn Stabilizer 3 3 3 3

Stearic Acid 0.5 0.5 0.5 0.5

Table 2: Mechanical Properties of Flexible PVC Formulations

Property
Control
(DOP)

Formulation
A (40 phr
TMPTB)

Formulation
B (50 phr
TMPTB)

Formulation
C (60 phr
TMPTB)

ASTM
Standard

Tensile

Strength

(MPa)

15.2 16.5 17.8 18.5 D638

Elongation at

Break (%)
350 320 340 360 D638

Hardness

(Shore A)
85 88 86 84 D2240

Table 3: Thermal and Permanence Properties

Property Control (DOP)
Formulation B (50
phr TMPTB)

ASTM Standard

Decomposition Temp.

(TGA, 5% wt loss, °C)
210 225 -

Plasticizer Migration

(Weight Loss, %)
2.5 1.2 D1203
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Discussion
The results indicate that trimethylolpropane tribenzoate is an effective plasticizer for flexible

PVC. Formulations incorporating TMPTB exhibited higher tensile strength compared to the

DOP control, suggesting good compatibility and efficiency of the plasticizer. The elongation at

break was comparable to the control, indicating that good flexibility is maintained. The

hardness of the TMPTB-plasticized PVC was slightly higher at lower concentrations but

decreased with increasing TMPTB content, which is a typical behavior for plasticizers.

A significant improvement was observed in the thermal stability of the PVC formulation with

TMPTB, as evidenced by the higher decomposition temperature in the TGA analysis.

Furthermore, the lower weight loss in the migration test indicates that TMPTB has better

permanence in the PVC matrix compared to DOP, which is a desirable characteristic for long-

term applications.
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Caption: Experimental workflow for the formulation and characterization of flexible PVC.
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Caption: Influence of TMPTB on the properties of flexible PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167215#formulation-of-flexible-pvc-with-trimethylol-
propane-tribenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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